Cas no 18999-45-6 (3-(1H-Imidazol-1-yl)propanoic acid)
18999-45-6 structure
3-(1H-Imidazol-1-yl)propanoic acid Properties
Names and Identifiers
-
- 3-(1H-imidazol-1-yl)propanoic acid
- 1H-Imidazole-1-propanoicacid
- 3-imidazol-1-ylpropanoic acid
- 3-Imidazol-1-yl-propionic acid hydrochloride
- 3-(1H-imidazol-1-yl)propanoic acid(SALTDATA: FREE)
- 3-imidazolylpropanoic acid
- imidazolyl propionic acid
- AKOS MSC-0002
- TIMTEC-BB SBB007368
- 3-(1-IMidazolyl)propanoic Acid
- 3-IMIDAZOL-1-YL-PROPIONIC ACID
- 3-(IMIDAZOLE-1-YL)-PROPIONIC ACID
- 3-(1H-imidazol-1-yl)propanoic acid hydrochloride
- AKOS BBS-00002509
- 1H-IMIDAZOLE-1-PROPANOIC ACID
- 3-Imidazol-1-Yl-PropionicAcid
- BAS 00341230
- 3-(1-imidazolyl)propionic acid
- VSFNAZLYGOOSEY-UHFFFAOYSA-N
- HMS1696K09
- 3-(imidazol-1-yl)-propionic acid
- BCP11410
- 3(1H-imidazol-1-yl)propanoic acid
- SBB007368
- BDBM50026405
- EN300-26163
- 3-imidazol-1-yl-propionic acid, AldrichCPR
- CS-W002976
- 3-(1-Imidazolyl)propanoicAcid
- A4192
- AB12684
- AC-26473
- Z53111117
- 3-(1H-imidazol-1-yl)propanoic acid;3-(1-Imidazolyl)propanoic Acid
- DTXSID80383348
- AKOS000263943
- 18999-45-6
- CHEMBL20724
- BB 0219203
- PS-3735
- J-012268
- SCHEMBL2001103
- CHEBI:156055
- MFCD02731119
- 3-CHLORO-2,2,3-TRIMETHYLBUTANE
- SY024292
- FT-0691080
- DTXCID00334372
- ALBB-007358
- STK392438
- BBL012376
- DB-017673
- +Expand
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- MFCD02731119
- VSFNAZLYGOOSEY-UHFFFAOYSA-N
- 1S/C6H8N2O2/c9-6(10)1-3-8-4-2-7-5-8/h2,4-5H,1,3H2,(H,9,10)
- O([H])C(C([H])([H])C([H])([H])N1C([H])=NC([H])=C1[H])=O
Computed Properties
- 140.05900
- 1
- 3
- 3
- 140.059
- 10
- 127
- 0
- 0
- 0
- 0
- 0
- 1
- -0.6
- 55.1
Experimental Properties
- 0.35780
- 55.12000
- 1.572
- 390.9℃ at 760mmHg
- 147-149 °C
- 190.2°C
- White to Yellow Solid
- 1.26
3-(1H-Imidazol-1-yl)propanoic acid Security Information
- 26-39
- Xi
- H315;H318;H335
- P261;P280;P305+P351+P338
- Room temperature
- 37/38-41
- Danger
- IRRITANT
3-(1H-Imidazol-1-yl)propanoic acid Customs Data
- 2933290090
-
China Customs Code:
2933290090Overview:
2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-(1H-Imidazol-1-yl)propanoic acid Price
3-(1H-Imidazol-1-yl)propanoic acid Related Literature
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Giuseppe Valacchi,Giorgio Grisci,Claudia Sticozzi,Yoonsuk Lim,Marco Paolino,Germano Giuliani,Raniero Mendichi,Giuseppe Belmonte,Roberto Artusi,Andrea Zanardi,Paolo Garofalo,Gianluca Giorgi,Andrea Cappelli,Lucio Rovati J. Mater. Chem. B 2015 3 7037
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:18999-45-6)3-(1H-Imidazol-1-yl)propanoic acid
99%/99%
5g/10g
330.0/540.0